2,4-Diethyl-2,6-dimethyl-1-(4-nitrobenzyl)-1,2-dihydroquinoline

• Molecular Formula: C22H26N2O2
• Molecular Weight: 350.5 g/mol
• IUPAC Name: 2,4-diethyl-2,6-dimethyl-1-[(4-nitrophenyl)methyl]quinoline
• InChI: InChI=1S/C22H26N2O2/c1-5-18-14-22(4,6-2)23(21-12-7-16(3)13-20(18)21)15-17-8-10-19(11-9-17)24(25)26/h7-14H,5-6,15H2,1-4H3
• InChI Key: KIXMUZYREIHYRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(N(C2=C1C=C(C=C2)C)CC3=CC=C(C=C3)[N+](=O)[O-])(C)CC

Description

2,4-Diethyl-2,6-dimethyl-1-(4-nitrobenzyl)-1,2-dihydroquinoline is a structurally complex 1,2-dihydroquinoline derivative characterized by multiple alkyl and aromatic substituents. The core 1,2-dihydroquinoline scaffold features partial saturation at the 1,2-positions, distinguishing it from fully aromatic quinolines. Key structural features include:

• Diethyl and dimethyl groups at positions 2,4 and 2,6, respectively, which enhance steric bulk and influence conformational flexibility.
• 4-Nitrobenzyl substituent at position 1, introducing strong electron-withdrawing effects that modulate electronic properties and reactivity.

This compound is synthesized via multi-step protocols involving cross-coupling reactions, as evidenced by analogous syntheses of substituted 1,2-dihydroquinolines (e.g., Pd-catalyzed reactions in and ) .

Biological Activity

2,4-Diethyl-2,6-dimethyl-1-(4-nitrobenzyl)-1,2-dihydroquinoline is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including antibacterial, anti-inflammatory, and anticancer activities.

Chemical Structure and Properties

The molecular formula of 2,4-diethyl-2,6-dimethyl-1-(4-nitrobenzyl)-1,2-dihydroquinoline is $C_{22}H_{26}N_{2}O_{2}$ with a molecular weight of 350.46 g/mol. The compound features a quinoline core substituted with ethyl and methyl groups as well as a nitrobenzyl moiety, which may contribute to its biological activities.

Antibacterial Activity

Recent studies have indicated that compounds with similar structures exhibit significant antibacterial properties. For instance, derivatives containing the 4-nitrophenyl group have shown activity against various bacterial strains:

• Staphylococcus aureus : Some derivatives displayed high inhibition potency.
• Escherichia coli : Compounds were tested using the agar disc diffusion method, showing varying degrees of effectiveness against this Gram-negative bacterium .

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Compound A (similar structure)	S. aureus	6 µM
Compound B (similar structure)	E. coli	13 µM
Compound C (similar structure)	P. mirabilis	25 µM

Anti-inflammatory Activity

The compound's structural features suggest potential anti-inflammatory activity. Research on related compounds has demonstrated their ability to act as multi-target inhibitors of cyclooxygenase (COX) enzymes and lipoxygenase (LOX), which are key players in inflammatory processes . These compounds were designed to overcome the side effects associated with traditional non-steroidal anti-inflammatory drugs (NSAIDs).

Anticancer Activity

Compounds similar to 2,4-diethyl-2,6-dimethyl-1-(4-nitrobenzyl)-1,2-dihydroquinoline have been evaluated for their anticancer properties. For example:

• Cell Line Studies : Certain derivatives showed promising results against colon carcinoma and breast cancer cell lines with IC50 values indicating effective cytotoxicity.

Cell Line	Compound	IC50 Value
HCT-116	Compound D	6.2 µM
T47D	Compound E	27.3 µM

Case Studies

A notable study investigated the synthesis and evaluation of antibacterial activity of imidazole derivatives which included nitrophenyl substitutions similar to those found in our compound of interest. The study concluded that these modifications significantly enhanced antibacterial efficacy against resistant strains .

Another case involved testing various quinoline derivatives for cytotoxic effects on cancer cells. The findings suggested that structural modifications could lead to increased potency against specific cancer types .

Scientific Research Applications

Neuroprotective Agents

Recent studies have indicated that derivatives of dihydroquinoline compounds may exhibit neuroprotective effects. For instance, compounds similar to 2,4-diethyl-2,6-dimethyl-1-(4-nitrobenzyl)-1,2-dihydroquinoline have been evaluated for their ability to inhibit acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases such as Alzheimer's disease. The inhibition of AChE can lead to increased levels of acetylcholine, a neurotransmitter essential for memory and cognitive function .

Antioxidant Properties

The antioxidant potential of this compound is also noteworthy. Compounds with similar structures have shown the ability to scavenge free radicals and reduce oxidative stress in cellular models. This property is crucial in preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders .

Synthesis Methodologies

The synthesis of 2,4-diethyl-2,6-dimethyl-1-(4-nitrobenzyl)-1,2-dihydroquinoline typically involves multi-step processes that may include:

• Hantzsch Reaction : This method involves the condensation of aldehydes with β-keto esters and ammonia derivatives to form dihydropyridines. Variations in substituents can lead to different derivatives with potentially enhanced biological activities.
• One-Pot Synthesis : Recent advancements have introduced one-pot synthesis techniques that streamline the production of dihydroquinolines by combining multiple reactants in a single reaction vessel, thus improving yield and reducing time .

Case Study 1: Alzheimer’s Disease Research

A study focused on synthesizing novel dihydroquinoline derivatives aimed at treating Alzheimer’s disease demonstrated that certain modifications to the core structure significantly improved AChE inhibition. The synthesized compounds were tested for their ability to cross the blood-brain barrier (BBB), which is essential for any neurotherapeutic agent .

Case Study 2: Antioxidant Activity Evaluation

Another investigation assessed the antioxidant capacity of related dihydroquinoline compounds using in vitro assays. The results indicated a strong correlation between structural modifications and increased radical scavenging activity, suggesting potential applications in developing supplements or pharmaceuticals aimed at mitigating oxidative stress-related conditions .

Data Tables

Compound	Synthesis Method	Biological Activity	Reference
2,4-Diethyl-2,6-dimethyl-1-(4-nitrobenzyl)-1,2-dihydroquinoline	Hantzsch Reaction	AChE Inhibition
Related Dihydroquinolines	One-Pot Synthesis	Antioxidant Activity
Novel Derivatives	Multi-step Synthesis	Neuroprotective Effects

Comparison with Similar Compounds

Hydrosilylation Reactions

• Target compound: The nitro group may reduce hydrosilylation efficiency compared to electron-rich derivatives (e.g., TMQ). However, Ir catalysts in achieve high turnover (up to 1000) for similar substrates, suggesting feasibility .
• Copper-catalyzed asymmetric hydrosilylation (): Enantioselective introduction of silyl groups is possible, but steric bulk in the target compound might lower enantioselectivity .